4-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)morpholine

• IUPAC Name: 4-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)morpholine
• InChI: InChI=1S/C14H19NO3/c1-2-4-13-11-18-14(17-10-12(13)3-1)9-15-5-7-16-8-6-15/h1-4,14H,5-11H2
• InChI Key: BMIQODJRPSMGNY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2OCC3=CC=CC=C3CO2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

The compound "4-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)morpholine" belongs to a class of organic compounds that have been studied for their chemical and physical properties, as well as for their potential applications in various fields such as medicinal chemistry and material science.

Synthesis Analysis

Several studies have focused on the synthesis of compounds related to 4-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)morpholine. For instance, Attia et al. (2014) reported the synthesis of a similar compound, which exhibited antimicrobial activity, indicating a potential application in developing new antimicrobial agents (Attia et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using techniques like single crystal X-ray structure analysis. Franklin et al. (2011) studied the crystal structure of a Mannich base morpholine derivative, providing insights into the conformation and hydrogen bonding interactions of such compounds (Franklin et al., 2011).

Chemical Reactions and Properties

Research by Kopach et al. (2009) on the practical synthesis of a chiral morpholine derivative showcases the chemical reactivity and potential applications of morpholine derivatives in pharmaceutical development (Kopach et al., 2009).

Physical Properties Analysis

The physical properties of morpholine derivatives, such as melting points, boiling points, and solubility, are crucial for their applications in various fields. However, specific studies focusing on the physical properties of 4-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)morpholine were not found in the available literature.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are essential for understanding the potential uses of morpholine derivatives. For instance, the study by Raparti et al. (2009) on novel morpholine derivatives provides insight into their antimycobacterial activity, indicating their potential in medicinal chemistry (Raparti et al., 2009).